iridium 192 (sealed source)
Overview
Description
Iridium-192 (Ir-192) is a radioactive isotope of iridium, used in the production of radioactive “sealed sources” that emit a focused beam of Ir-192 gamma radiation on a target testing material . These sources are typically produced from welded stainless steel, producing a capsule containing a number of Ir-192 metal discs or pellets . It is used extensively in non-destructive industrial gamma radiography applications . High-energy gamma rays function almost like X-rays, but can pass through certain materials that X-rays cannot .
Synthesis Analysis
Iridium-192 is normally produced by neutron activation of natural-abundance iridium metal . The process includes target geometry development, radiochemical processing, remote manipulations, and specific activity measurements .Molecular Structure Analysis
The sealed source is a 0.6 mm diameter Nitinol (nickel-titanium alloy) wire with two Ir-192 sources singly encapsulated at the distal end . The cores are made from iridium that has been isotopically enriched to a minimum 80 atom percent Ir-191 .Chemical Reactions Analysis
After fabrication, the iridium core is delivered to a reactor facility for neutron activation . The iridium cores of the Model VS2000 are isotopically enriched in Ir-191 and are one-half the length of the Model SL-777 and SL-777V cores .Physical And Chemical Properties Analysis
Iridium-192 is a dense metal that is shiny and silvery-white in appearance . It has a melting point of 2,446°C and a boiling point of 4,428°C . Its specific gravity is 22.562 (at 20°C) . It is insoluble in water .Mechanism of Action
Safety and Hazards
Future Directions
The U.S. Department of Energy (DOE) Isotope Program and QSA Global, Inc. have entered into an agreement to establish the domestic production of Iridium-192 (Ir-192), a crucial isotope in industrial gamma radiography . This agreement aims to reduce U.S. dependency on foreign Ir-192 supplies to meet domestic energy independence goals . The goal is to start routine irradiations by the third quarter of 2024 and introduce new products for high-priority domestic applications by the fourth quarter of 2024 .
properties
CAS RN |
14993-47-6 |
|---|---|
Product Name |
iridium 192 (sealed source) |
Molecular Formula |
H6N4O4Pt |
Molecular Weight |
0 |
synonyms |
iridium 192 (sealed source) |
Origin of Product |
United States |
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